1'-phenyl-1,3'-bipyrrolidine-2',5'-dione
Overview
Description
“1’-phenyl-1,3’-bipyrrolidine-2’,5’-dione” is a compound that has been synthesized and tested for anticonvulsant activity . It is part of a series of N-aryl and N-aminoaryl 3-phenyl pyrrolidine-2,5-diones .
Synthesis Analysis
The synthesis of “1’-phenyl-1,3’-bipyrrolidine-2’,5’-dione” involves the creation of a series of N-aryl and N-aminoaryl 3-phenyl pyrrolidine-2,5-diones . The structures of these novel compounds were confirmed by elemental and spectral analyses .
Molecular Structure Analysis
The molecular structure of “1’-phenyl-1,3’-bipyrrolidine-2’,5’-dione” is characterized by a five-membered pyrrolidine ring . This saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “1’-phenyl-1,3’-bipyrrolidine-2’,5’-dione” are not explicitly mentioned in the available sources. However, it is known that the compound is part of a series of N-aryl and N-aminoaryl 3-phenyl pyrrolidine-2,5-diones .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1’-phenyl-1,3’-bipyrrolidine-2’,5’-dione” are not fully detailed in the available sources. However, it is known that the compound has a molecular weight of 213.15 .
Mechanism of Action
The mechanism of action of “1’-phenyl-1,3’-bipyrrolidine-2’,5’-dione” is not explicitly mentioned in the available sources. However, it is known that the compound was tested for anticonvulsant activity .
Safety and Hazards
The safety and hazards of “1’-phenyl-1,3’-bipyrrolidine-2’,5’-dione” are not explicitly mentioned in the available sources. However, it is known that the compound is a solid at room temperature .
Future Directions
The future directions for “1’-phenyl-1,3’-bipyrrolidine-2’,5’-dione” are not explicitly mentioned in the available sources. However, it is known that the compound is part of a series of N-aryl and N-aminoaryl 3-phenyl pyrrolidine-2,5-diones that were synthesized and tested for anticonvulsant activity , suggesting potential future research in this area.
properties
IUPAC Name |
1-phenyl-3-pyrrolidin-1-ylpyrrolidine-2,5-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c17-13-10-12(15-8-4-5-9-15)14(18)16(13)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLPRMDNZBYQVNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2CC(=O)N(C2=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1'-Phenyl-1,3'-bipyrrolidine-2',5'-dione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl [10-(2-thienylcarbonyl)-10H-phenothiazin-2-yl]carbamate](/img/structure/B5214234.png)
![2-{[(4-chlorophenoxy)acetyl]amino}-N-(4-methoxyphenyl)benzamide](/img/structure/B5214241.png)
methyl]thio}-2,5-dioxo-1-pyrrolidinyl)benzoic acid](/img/structure/B5214243.png)
![3-(2,3-dihydroxypropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B5214255.png)
![3-[3-(2-chloro-5-methylphenoxy)-2-hydroxypropyl]-1,5,6-trimethyl-1H-benzimidazol-3-ium iodide](/img/structure/B5214270.png)
![N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-1-benzofuran-2-carboxamide](/img/structure/B5214318.png)